Cas no 1261548-48-4 (3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261548-48-4
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4999195
• Update Time: 2025-06-15

3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)11-4-2-1-3-9(11)10-7-8(21)5-6-12(10)22-14(18,19)20/h1-7H,21H2
• InChI Key： WOEQSERXPGQKLL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=CC=1OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

Introduction to 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261548-48-4) in Modern Chemical Research

The compound 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl, identified by its CAS number 1261548-48-4, represents a significant advancement in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its unique structural features—including an amino group, trifluoromethoxy substituents, and a trifluoromethyl group—has garnered considerable attention due to its promising biological activities and synthetic utility.

Recent studies have highlighted the potential of this molecule as a versatile scaffold in drug discovery. The presence of multiple fluorinated groups enhances its lipophilicity and metabolic stability, making it an attractive candidate for further development. Specifically, the trifluoromethoxy and trifluoromethyl groups contribute to its favorable pharmacokinetic properties, which are critical for designing orally active compounds. This feature aligns with the growing trend in medicinal chemistry toward the incorporation of fluorine atoms to modulate drug efficacy and selectivity.

In the context of modern pharmaceutical research, 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl has been explored for its potential applications in treating various therapeutic areas. For instance, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammation and cancer. The biphenyl core, a well-documented pharmacophore in medicinal chemistry, provides a stable framework that can be further modified to optimize biological activity. The combination of an amino group with electron-withdrawing fluorinated substituents creates a balanced molecule capable of interacting with biological targets with high specificity.

The synthesis of 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cross-coupling reactions, selective fluorination, and functional group interconversions. These methodologies not only showcase the compound's synthetic accessibility but also demonstrate the scalability required for industrial applications. The use of advanced catalytic systems has enabled more efficient and environmentally friendly routes to this compound, aligning with global efforts to sustainable chemistry practices.

From a computational chemistry perspective, the molecular structure of 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl has been extensively analyzed using density functional theory (DFT) and molecular dynamics simulations. These studies provide insights into its electronic properties, conformational flexibility, and interactions with biological targets. The computational data support experimental observations and guide further structural optimization efforts. Such interdisciplinary approaches are essential for accelerating the discovery of novel bioactive molecules.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Fluorinated biphenyl derivatives are known for their enhanced stability against degradation, which is crucial for long-lasting agricultural applications. Research is ongoing to explore its efficacy as a herbicide or fungicide, leveraging its structural similarities to established agrochemicals while introducing novel mechanisms of action.

Regulatory considerations play a pivotal role in the development and commercialization of 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl. Compliance with international standards ensures that the compound is safe for intended use while minimizing environmental impact. Manufacturers must adhere to rigorous guidelines regarding production processes, waste management, and product handling. These measures are integral to maintaining public trust and fostering innovation in chemical sciences.

Future directions in the study of this compound include exploring its role in material science applications. Fluorinated aromatic compounds are widely used in advanced materials due to their thermal stability and electronic properties. Preliminary investigations suggest that 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl could serve as a building block for liquid crystals or organic semiconductors, contributing to next-generation electronic devices.

In conclusion, 3-Amino-6-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261548-48-4) stands as a testament to the ingenuity of modern chemical research. Its unique structural features make it a valuable asset in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.